2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile
Overview
Description
2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile, also known as BMBI, is a boron-containing compound that is widely used in scientific research. It has been used in a variety of fields, including biochemistry, pharmacology, and materials science. BMBI has been found to have a number of unique properties that make it a valuable tool for researchers.
Scientific Research Applications
2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile has been used in a variety of scientific research applications. In biochemistry, it has been used as a model compound for studying the structure and function of boron-containing compounds. In pharmacology, it has been used as a substrate for studying the mechanism of action of drugs. In materials science, it has been used to study the properties of boron-containing polymers.
Mechanism of Action
The mechanism of action of 2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile is not entirely understood. However, it is believed that the boron atom in the molecule is involved in a number of chemical reactions. It is believed that the boron atom acts as a Lewis acid, which can interact with other molecules and catalyze various reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile are not well understood. However, it has been shown to have some anti-inflammatory and antioxidant properties in animal studies. It has also been shown to have some anti-cancer properties in cell culture studies.
Advantages and Limitations for Lab Experiments
2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable at room temperature. It is also relatively non-toxic, making it safe to handle in the lab. However, it is not soluble in water, so it must be used in an organic solvent.
Future Directions
There are a number of possible future directions for 2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile research. One possibility is to use it as a tool for studying the mechanisms of action of boron-containing drugs. Another possibility is to use it as a model compound for studying the structure and function of boron-containing polymers. Additionally, further research could be done to investigate the biochemical and physiological effects of 2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile.
Synthesis Methods
2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile can be synthesized in a relatively straightforward way. The first step is to prepare a solution of 5-methyl-2-benzyloxybenzonitrile in a suitable solvent, such as dimethylformamide (DMF). This solution is then reacted with 5,5-dimethyl-1,3,2-dioxaborinan-2-yl bromide in the presence of a base, such as sodium hydroxide. This reaction produces 2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile as the final product.
properties
IUPAC Name |
5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-phenylmethoxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20BNO3/c1-19(2)13-23-20(24-14-19)17-8-9-18(16(10-17)11-21)22-12-15-6-4-3-5-7-15/h3-10H,12-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNUZTQNAXWAENE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCC(CO1)(C)C)C2=CC(=C(C=C2)OCC3=CC=CC=C3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyloxy-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-YL)benzonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{3-[2-(3-Chloropropyl)-1,3-dioxolan-2-yl]phenyl}-4,4,6-trimethyl-1,3,2-dioxaborinane](/img/structure/B6323731.png)
![2-[3-(1,3-Dioxan-2-yl)-4-methoxyphenyl]-5,5-dimethyl-1,3,2-dioxaborinane](/img/structure/B6323738.png)
